molecular formula C12H17BrO B8668079 1-(3-Bromopropoxy)-2-propylbenzene CAS No. 40786-49-0

1-(3-Bromopropoxy)-2-propylbenzene

Cat. No.: B8668079
CAS No.: 40786-49-0
M. Wt: 257.17 g/mol
InChI Key: LEZQBBKUHQPWFO-UHFFFAOYSA-N
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Description

1-(3-Bromopropoxy)-2-propylbenzene is a useful research compound. Its molecular formula is C12H17BrO and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

40786-49-0

Molecular Formula

C12H17BrO

Molecular Weight

257.17 g/mol

IUPAC Name

1-(3-bromopropoxy)-2-propylbenzene

InChI

InChI=1S/C12H17BrO/c1-2-6-11-7-3-4-8-12(11)14-10-5-9-13/h3-4,7-8H,2,5-6,9-10H2,1H3

InChI Key

LEZQBBKUHQPWFO-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC=CC=C1OCCCBr

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The title compound was prepared according to the procedure of Example 7 using 2-n-propylphenol (30 g, 0.22 mol) in methylene chloride (400 ml), sodium hydroxide (18.8 g, 0.44 mol) in water (400 ml), 1,3-dibromopropane (100 g, 1 mol) and tetra-n-butylammonium bisulfate (80 g, 0.22 mol). Distillation of the crude product yielded 55 g (75%) of pure material, b.p. 85°-87° (0.1 mm Hg).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
18.8 g
Type
reactant
Reaction Step Two
Quantity
100 g
Type
reactant
Reaction Step Three
Quantity
400 mL
Type
solvent
Reaction Step Four
Name
Quantity
400 mL
Type
solvent
Reaction Step Five
Quantity
80 g
Type
catalyst
Reaction Step Six

Synthesis routes and methods II

Procedure details

The title compound was prepared according to the procedure of Example 7 using 2-n propylphenol (30 g, 0.22 mol) in methylene chloride (400 ml), sodium hydroxide (18.8 g, 0.44 mol) in water (400 ml), 1,3-dibromopropane (100 g, 1 mol) and tetra-n butylammonium bisulfate (80 g, 0.22 mol). Distillation of the crude product yielded 55 g (75%) of pure material, b.p 85°-87° (0.1 mm Hg).
[Compound]
Name
2-n
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
18.8 g
Type
reactant
Reaction Step Three
Quantity
100 g
Type
reactant
Reaction Step Four
Quantity
400 mL
Type
solvent
Reaction Step Five
Name
Quantity
400 mL
Type
solvent
Reaction Step Six
Quantity
80 g
Type
catalyst
Reaction Step Seven

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